Cas no 107602-78-8 (1,8-Dibenzoyl,9,14-di-Ac-(1alpha,4beta,6beta,8beta,9alpha)-1,4,6,8,9,14-Hexahydroxydihydro-beta-agarofuran)

1,8-Dibenzoyl,9,14-di-Ac-(1alpha,4beta,6beta,8beta,9alpha)-1,4,6,8,9,14-Hexahydroxydihydro-beta-agarofuran structure

107602-78-8 structure

Product Name:1,8-Dibenzoyl,9,14-di-Ac-(1alpha,4beta,6beta,8beta,9alpha)-1,4,6,8,9,14-Hexahydroxydihydro-beta-agarofuran

CAS No:107602-78-8

Molecular Formula:C₃₃H₃₈O₁₁

Molecular Weight:610.648

CID:2053258

1,8-Dibenzoyl,9,14-di-Ac-(1alpha,4beta,6beta,8beta,9alpha)-1,4,6,8,9,14-Hexahydroxydihydro-beta-agarofuran Properties

Names and Identifiers

- 1,8-Dibenzoyl,9,14-di-Ac-(1alpha,4beta,6beta,8beta,9alpha)-1,4,6,8,9,14-Hexahydroxydihydro-beta-agarofuran
- 1,8-Dibenzoyl,9,14-di-Ac-1,4,6,8,9,14-Hexahydroxydihydro-beta-agarofuran
- 1alpha,8beta-dibenzoyloxy-9alpha,15-diacetoxy-4beta,6beta-dihydroxydihydro-beta-agarofuran
- InChIKey： IDJPGKYVMRHHNF-UHFFFAOYSA-N
- Inchi： InChI=1S/C33H38O11/c1-19(34)40-18-32-23(42-28(37)21-12-8-6-9-13-21)16-17-31(5,39)33(32)26(36)24(30(3,4)44-33)25(27(32)41-20(2)35)43-29(38)22-14-10-7-11-15-22/h6-15,23-27,36,39H,16-18H2,1-5H3
- SMILES： CC(=O)OCC12C(CCC(C)(O)C11OC(C)(C)C(C1O)C(OC(=O)c1ccccc1)C2OC(C)=O)OC(=O)c1ccccc1 |TLB:19:18:5.20.30:13.14|

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 11
Heavy Atom Count: 44
XLogP3: 2.882

1,8-Dibenzoyl,9,14-di-Ac-(1alpha,4beta,6beta,8beta,9alpha)-1,4,6,8,9,14-Hexahydroxydihydro-beta-agarofuran Related Literature

1. NMR and TRLFS studies of Ln(iii) and An(iii) C5-BPP complexes†

Andreas Geist,Udo Müllich,Peter Kaden Chem. Sci., 2015,6, 1548-1561
2. Hydrogels formed from Fmoc amino acids†

Emily R. Draper,Kyle L. Morris,Marc A. Little,Jaclyn Raeburn,Catherine Colquhoun,Emily R. Cross,Tom. O. McDonald,Louise C. Serpell,Dave J. Adams CrystEngComm, 2015,17, 8047-8057
3. Deoxygenative arylation of secondary amides by merging iridium catalysis with electrochemical radical cross-coupling†

Youliang He,Feng Jiang Green Chem., 2023,25, 9080-9085
4. A versatile strategy for the synthesis and mechanical property manipulation of networked biodegradable polymeric materials composed of well-defined alternating hard and soft domains†

Hideto Tsuji,Ken-ichi Tamura,Yuki Arakawa RSC Adv., 2019,9, 7094-7106
5. Femtosecond infrared spectroscopy of chlorophyll f-containing photosystem I†

Noura Zamzam,Marius Kaucikas,Dennis J. Nürnberg,A. William Rutherford,Jasper J. van Thor Phys. Chem. Chem. Phys., 2019,21, 1224-1234
6. Statistical generation of training sets for measuring NO3−, NH4+ and major ions in natural waters using an ion selective electrode array†

Amy V. Mueller,Harold F. Hemond Environ. Sci.: Processes Impacts, 2016,18, 590-599
7. Synthesis, crystal and band structures, and optical properties of a novel quaternary mercury and cadmium chalcogenidehalide: (Hg2Cd2S2Br)Br†

Qiang Peng,Sheng-Lian Luo,Xin-Hua Tang,Ai-Qin Zhang,Gui-Sheng Zeng,Guo-Cong Guo CrystEngComm, 2011,13, 3862-3867
8. A novel side electrode configuration integrated in fused silica microsystems for synchronous optical and electrical spectroscopy†

Sertan Sukas,Erik Schreuder,Bjorn de Wagenaar,Joost Swennenhuis,Albert van den Berg,Leon Terstappen,Séverine Le Gac Lab Chip, 2014,14, 1821-1825
9. A structural study of alkaline earth metal complexes with hybrid disila-crown ethers†

Fabian Dankert,Kirsten Reuter,Carsten Donsbach,Carsten von Hänisch Dalton Trans., 2017,46, 8727-8735
10. Front cover

Food Funct., 2021,12, 5671-5671

Related Categories

Natural Products and Extracts Plant Extracts Plant based Rzedowskia tolantonguensis

107602-78-8 (1,8-Dibenzoyl,9,14-di-Ac-(1alpha,4beta,6beta,8beta,9alpha)-1,4,6,8,9,14-Hexahydroxydihydro-beta-agarofuran) Related Products

Recommended suppliers

Zouping Mingyuan Import and Export Trading Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Reagent

BIOOKE MICROELECTRONICS CO.,LTD

Gold Member

Audited Supplier

CN Supplier

Reagent

http://www.100kes.com/en

Wuhan ChemNorm Biotech Co.,Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

http://www.chemnorm.com

Jincang Pharmaceutical (Shanghai) Co., LTD.

Gold Member

Audited Supplier

CN Supplier

Reagent

Chong Da Prostaglandin Fine Chemicals Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

http://www.chongdachem.com